Cas no 1805624-56-9 (6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde
• CAS No: 1805624-56-9
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892351
• Update Time: 2025-11-04

6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)4-1-3(2-13)5(10)7(11-4)12(14)15/h1-2,6H
• InChI Key： MKSVRRXVHKHFRR-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde

Comprehensive Overview of 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde (CAS No. 1805624-56-9)

6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde (CAS No. 1805624-56-9) is a highly specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the development of novel bioactive molecules. Its molecular structure, featuring a nitropyridine core and an aldehyde functional group, makes it a valuable building block for constructing complex heterocyclic systems.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs often exhibit improved pharmacokinetic properties. The presence of the iodo group further expands its utility in cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven synthesis platforms.

The synthesis of 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde involves multi-step protocols, often starting from commercially available pyridine derivatives. Key steps include halogenation, nitration, and difluoromethylation, which are widely discussed in scientific literature and patent databases. Its aldehyde functionality allows for further derivatization, making it a hotspot for medicinal chemistry projects targeting kinase inhibitors or antiviral agents.

From an industrial perspective, CAS No. 1805624-56-9 is often sourced by pharmaceutical manufacturers and contract research organizations (CROs). Its applications extend to agrochemical research, where nitropyridine derivatives are explored for their pesticidal activity. Environmental and regulatory considerations are also critical, as users frequently search for green chemistry alternatives and sustainable synthesis routes for such compounds.

In the context of AI-assisted drug design, 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde exemplifies how computational tools can predict reactivity and optimize synthetic pathways. Platforms like Reaxys and SciFinder often feature this compound in queries related to structure-activity relationships (SAR) and fragment-based drug discovery. Its X-ray crystallography data and NMR spectra are also widely referenced in cheminformatics studies.

For researchers handling this compound, proper storage conditions—such as protection from light and moisture—are essential to maintain stability. Analytical techniques like HPLC and LC-MS are commonly employed to verify purity, a topic frequently searched in quality control discussions. Additionally, its safety data sheets (SDS) provide vital information for laboratory handling, aligning with OSHA and REACH guidelines.

In summary, 6-(Difluoromethyl)-3-iodo-2-nitropyridine-4-carboxaldehyde (CAS No. 1805624-56-9) represents a critical intersection of synthetic chemistry, pharmaceutical innovation, and computational modeling. Its multifaceted applications and growing relevance in high-throughput screening underscore its importance in modern scientific research.